![molecular formula C16H24N4O2 B4259310 N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-2-(1H-pyrazol-1-yl)acetamide](/img/structure/B4259310.png)
N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-2-(1H-pyrazol-1-yl)acetamide
Overview
Description
N-(1-cycloheptyl-5-oxo-3-pyrrolidinyl)-2-(1H-pyrazol-1-yl)acetamide, commonly known as CP-945,598, is a chemical compound that has been studied for its potential therapeutic applications. It belongs to the class of compounds known as cannabinoid receptor antagonists, which are being investigated for their potential in treating a variety of medical conditions.
Mechanism of Action
The mechanism of action of CP-945,598 involves its binding to the CB1 receptor, which is primarily located in the central nervous system. By blocking the activation of this receptor by endocannabinoids, CP-945,598 can reduce pain sensation and inflammation.
Biochemical and Physiological Effects:
CP-945,598 has been shown to have a variety of biochemical and physiological effects, including the reduction of pain sensation in animal models of acute and chronic pain. It has also been found to have anti-inflammatory effects, and may have potential applications in treating conditions such as arthritis and neuropathic pain.
Advantages and Limitations for Lab Experiments
One advantage of CP-945,598 is its potency and selectivity as a CB1 receptor antagonist, which makes it a valuable tool for studying the role of this receptor in various physiological processes. However, one limitation is that its effects may be limited to the central nervous system, and it may not be effective in treating conditions that involve peripheral cannabinoid receptors.
Future Directions
There are several potential future directions for research on CP-945,598 and related compounds. One area of interest is in the development of more selective and potent CB1 receptor antagonists, which may have greater therapeutic potential. Another area of interest is in the investigation of the role of the endocannabinoid system in various medical conditions, and the potential for targeting this system for therapeutic purposes.
Scientific Research Applications
CP-945,598 has been studied extensively for its potential therapeutic applications, particularly in the field of pain management. It has been found to be a potent and selective antagonist of the cannabinoid receptor CB1, which is involved in the regulation of pain sensation.
Properties
IUPAC Name |
N-(1-cycloheptyl-5-oxopyrrolidin-3-yl)-2-pyrazol-1-ylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N4O2/c21-15(12-19-9-5-8-17-19)18-13-10-16(22)20(11-13)14-6-3-1-2-4-7-14/h5,8-9,13-14H,1-4,6-7,10-12H2,(H,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMEXWKWFXFJABL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)N2CC(CC2=O)NC(=O)CN3C=CC=N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.